1-(4-cyclopropoxyphenyl)methanamine hydrochloride
Overview
Description
1-(4-cyclopropoxyphenyl)methanamine hydrochloride, also known as CPMA, is a cyclic amine derivative of phenethylamine that has been used in scientific research for over a decade. It is a potent agonist of the 5-HT2 receptor subtype, which is involved in the regulation of mood, behavior, and cognitive processes. CPMA has been studied for its potential to treat a variety of neurological and psychiatric disorders, including schizophrenia, depression, and anxiety.
Scientific Research Applications
1-(4-cyclopropoxyphenyl)methanamine hydrochloride has been studied extensively in scientific research, primarily in animal models. It has been used to investigate the role of the 5-HT2 receptor in a variety of psychiatric and neurological disorders, including schizophrenia, depression, anxiety, and addiction. It has also been used to study the effects of drugs on the 5-HT2 receptor and to investigate the potential therapeutic applications of 1-(4-cyclopropoxyphenyl)methanamine hydrochloride itself.
Mechanism of Action
1-(4-cyclopropoxyphenyl)methanamine hydrochloride acts as an agonist at the 5-HT2 receptor, which is involved in the regulation of mood, behavior, and cognitive processes. By activating this receptor, 1-(4-cyclopropoxyphenyl)methanamine hydrochloride is thought to modulate the activity of serotonin and other neurotransmitters in the brain, which could lead to therapeutic effects in certain psychiatric and neurological disorders.
Biochemical and Physiological Effects
1-(4-cyclopropoxyphenyl)methanamine hydrochloride has been shown to produce a variety of biochemical and physiological effects in animal models. It has been observed to increase the levels of dopamine and serotonin in the brain, to reduce the levels of the stress hormone cortisol, and to alter the activity of various enzymes involved in neurotransmitter metabolism. Additionally, 1-(4-cyclopropoxyphenyl)methanamine hydrochloride has been shown to reduce the symptoms of depression, anxiety, and schizophrenia in animal models.
Advantages and Limitations for Lab Experiments
1-(4-cyclopropoxyphenyl)methanamine hydrochloride has several advantages for use in laboratory experiments. It is a potent agonist of the 5-HT2 receptor, and it has been shown to produce a variety of biochemical and physiological effects in animal models. Additionally, it is relatively easy to synthesize and is relatively stable in solution. However, there are some limitations to its use in laboratory experiments. For example, it is not orally active and must be administered via injection, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of 1-(4-cyclopropoxyphenyl)methanamine hydrochloride. For example, further research could be conducted to investigate the effects of 1-(4-cyclopropoxyphenyl)methanamine hydrochloride on other psychiatric and neurological disorders, such as autism and Parkinson’s disease. Additionally, further studies could be conducted to explore the potential therapeutic applications of 1-(4-cyclopropoxyphenyl)methanamine hydrochloride in humans. Finally, further research could be conducted to investigate the long-term effects of 1-(4-cyclopropoxyphenyl)methanamine hydrochloride on the brain and behavior.
Synthesis Methods
1-(4-cyclopropoxyphenyl)methanamine hydrochloride is synthesized using a three-step process. First, 4-cyclopropoxybenzaldehyde is reacted with 2-aminoethanol in the presence of sodium hydroxide to form 4-cyclopropoxybenzyl-2-aminoethanol. This intermediate is then reacted with hydrochloric acid to form the desired product, 1-(4-cyclopropoxyphenyl)methanamine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-cyclopropoxyphenyl)methanamine hydrochloride involves the reaction of 4-cyclopropoxybenzaldehyde with methylamine followed by reduction of the resulting imine to the corresponding amine.", "Starting Materials": [ "4-cyclopropoxybenzaldehyde", "Methylamine", "Sodium borohydride", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: 4-cyclopropoxybenzaldehyde is reacted with excess methylamine in ethanol to form the imine intermediate.", "Step 2: The imine intermediate is reduced to the corresponding amine using sodium borohydride as the reducing agent.", "Step 3: The amine is then treated with hydrochloric acid to form the hydrochloride salt of 1-(4-cyclopropoxyphenyl)methanamine." ] } | |
CAS RN |
2731010-80-1 |
Molecular Formula |
C10H14ClNO |
Molecular Weight |
199.7 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
